2-(1H-1,2,4-triazol-1-yl)thiophen-3-amine

• Molecular Formula: C6H6N4S
• Molecular Weight: 166.21 g/mol
• IUPAC Name: 2-(1,2,4-triazol-1-yl)thiophen-3-amine
• InChI: InChI=1S/C6H6N4S/c7-5-1-2-11-6(5)10-4-8-3-9-10/h1-4H,7H2
• InChI Key: IFHMCYPYLIGMMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1N)N2C=NC=N2

Description

2-(1H-1,2,4-triazol-1-yl)thiophen-3-amine is a useful research compound. Its molecular formula is C6H6N4S and its molecular weight is 166.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 1-(3-nitrothiophen-2-yl)-1H-1,2,4-triazole (462 mg, 2.35 mmol), iron (1.31 g, 23.5 mmol) and ammonium chloride (163 mg, 3.06 mmol) in water (5 mL) was stirred at 100° C. for 18 h. The resulting suspension was filtered through a pad of diatomaceous earth and the filtrate was basified with aqueous NaOH. The aqueous solution was extracted with methylene chloride and the organic phase was separated, dried (Na2SO4), filtered and concentrated under vacuum to give 2-(1H-1,2,4-triazol-1-yl)thiophen-3-amine (314 mg, 1.89 mmol, 80%). Retention time (min)=0.454, method [1], MS(ESI) 167.0 (M+H).